Cas no 2649072-08-0 (1,3-difluoro-2-(isocyanatomethyl)-5-methylbenzene)

• Product Name: 1,3-difluoro-2-(isocyanatomethyl)-5-methylbenzene
• CAS No: 2649072-08-0
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 5942555
• PubChem ID: 165867039
• Update Time: 2025-08-04

1,3-difluoro-2-(isocyanatomethyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-2-(isocyanatomethyl)-5-methylbenzene
• EN300-1758715
• 2649072-08-0

• Inchi： 1S/C9H7F2NO/c1-6-2-8(10)7(4-12-5-13)9(11)3-6/h2-3H,4H2,1H3
• InChI Key： DDMRDTAVBRIDOI-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1CN=C=O)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų